Cas no 1823875-42-8 ([1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine)

• Product Name: [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine
• CAS No: 1823875-42-8
• MDL: MFCD26518969
• CID: 4621909
• PubChem ID: 115015283
• Update Time: 2025-06-18

[1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine

• MDL： MFCD26518969

Additional information on [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine

Professional Introduction to [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine (CAS No. 1823875-42-8)

[1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1823875-42-8, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound includes a pyrazole core substituted with a methyl group at the 1-position, a trifluoromethyl group at the 4-position, and an amine functional group at the 5-position. These modifications contribute to its distinct chemical behavior and biological activity.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its versatility and biological relevance. Pyrazoles exhibit a wide range of pharmacological activities, including antiviral, anti-inflammatory, and anticancer effects. The introduction of a trifluoromethyl group at the 4-position of the pyrazole ring enhances the lipophilicity and metabolic stability of the compound, making it more suitable for drug development. Additionally, the presence of an amine group at the 5-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent research has highlighted the importance of [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that it may interfere with kinases and other enzymes relevant to cancer progression. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and reduce metabolic degradation, making it an attractive moiety for drug design.

In addition to its potential in oncology, [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine has shown promise in other therapeutic areas. Research indicates that it may have applications in central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier. The amine functional group also allows for further derivatization, enabling the creation of prodrugs or analogs with improved pharmacokinetic profiles. This flexibility makes it a valuable building block for medicinal chemists.

The synthesis of [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include halogenation of the pyrazole ring followed by nucleophilic substitution with methyl and trifluoromethyl groups. The introduction of the amine group is often achieved through reductive amination or other amine-forming reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

The chemical properties of [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine make it a versatile intermediate for further chemical modifications. Researchers have explored various strategies to enhance its biological activity, including structural optimization and bioisosteric replacements. For example, replacing the methyl group with other substituents or altering the trifluoromethyl group's position on the pyrazole ring has led to compounds with improved potency and selectivity.

Current research efforts are focused on evaluating the pharmacokinetic and toxicological profiles of [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine derivatives. Preclinical studies are underway to assess their efficacy and safety in animal models. These studies aim to identify lead compounds that can be advanced into clinical trials for human therapeutic use. The compound's unique structural features make it an attractive candidate for further investigation in drug discovery programs.

The impact of computational chemistry on the development of [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine cannot be overstated. Molecular modeling techniques have been used to predict binding interactions with target proteins and optimize lead structures. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods. By leveraging computational tools, researchers can rapidly identify promising candidates for experimental validation.

In conclusion, [1-methyl-4-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine (CAS No. 1823875-42-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for drug discovery and development. Ongoing research efforts aim to fully explore its therapeutic applications and optimize its pharmacological properties for future clinical use.